N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-chloro-4-fluoroaniline

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-3-chloro-4-fluoroaniline
• InChI: InChI=1S/C13H10ClFN4/c14-10-7-9(5-6-11(10)15)16-8-19-13-4-2-1-3-12(13)17-18-19/h1-7,16H,8H2
• InChI Key: CTQWVZCHBCCQLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CNC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C13H10ClFN4
• Molecular Weight: 276.69 g/mol
• CAS No.: 297150-27-7

Description

N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-chloro-4-fluoroaniline is a useful research compound. Its molecular formula is C13H10ClFN4 and its molecular weight is 276.7. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility in Medicinal Chemistry :Benzotriazole derivatives have been synthesized and evaluated for their biological activity, including antibacterial, antifungal, and antitubercular activities. The structures of these compounds are usually confirmed through comprehensive chemical and spectroscopic analyses, indicating the versatility of benzotriazole compounds in the synthesis of biologically active molecules (Sharma, Samadhiya, Srivastava, & Srivastava, 2011).

Application in Corrosion Inhibition :The synthesis of benzotriazole derivatives has been explored for their potential as anti-corrosive agents. Notably, these derivatives have shown efficacy in protecting against corrosion in acidic media, demonstrating their practical applicability in industrial settings (Verma & Singh, 2020).

Chemical Synthesis and Reactivity :The functionalized benzotriazole compounds have been shown to exhibit versatile reactivity patterns, allowing for the synthesis of complex molecules with potential applications in various fields, including pharmaceuticals and materials science. The synthesis processes often involve reactions with organometallic compounds and the formation of novel compounds characterized by advanced spectroscopic methods (Huang, Li, & Tang, 2016).